Cas no 206559-36-6 (3-Benzyloxyphenyl isothiocyanate)

3-Benzyloxyphenyl isothiocyanate is a specialized organic compound featuring an isothiocyanate functional group attached to a benzyloxy-substituted phenyl ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of thiourea derivatives and heterocyclic compounds. Its reactivity with amines and other nucleophiles enables applications in pharmaceuticals, agrochemicals, and materials science. The benzyloxy group enhances solubility in organic solvents, facilitating handling in synthetic workflows. The compound is typically used in controlled reactions due to its sensitivity to moisture and heat. Proper storage under inert conditions is recommended to maintain stability. Its purity and structural specificity make it suitable for research and industrial applications requiring precise functionalization.
3-Benzyloxyphenyl isothiocyanate structure
206559-36-6 structure
Product Name:3-Benzyloxyphenyl isothiocyanate
CAS No:206559-36-6
MF:C14H11NOS
MW:241.308242082596
MDL:MFCD00060374
CID:92354
PubChem ID:561446
Update Time:2025-06-08

3-Benzyloxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyloxyphenyl isothiocyanate
    • 1-(benzyloxy)-3-isothiocyanatobenzene
    • 1-isothiocyanato-3-phenylmethoxybenzene
    • 3-Benzyloxyphenylisothiocyanate
    • QJLFNDXMZQJMDL-UHFFFAOYSA-N
    • Benzene, 1-isothiocyanato-3-(phenylmethoxy)-
    • 3-(phenylmethoxy)benzenisothiocyanate
    • VZ26378
    • 1-(Benzyloxy)-3-isothiocyanatobenzene #
    • 1-isothiocyanato-3-phenylmethoxy-benzene
    • 3-(Benzyloxy)phenyl Isothiocyanate
    • 3-benzyloxyphenyl isothiocyanate, AldrichCPR
    • SCHEMBL1399693
    • SY062277
    • FT-0615106
    • BP-11168
    • DTXSID50340089
    • 206559-36-6
    • MFCD00060374
    • D82077
    • AKOS005207275
    • A814772
    • AS-11548
    • DB-022291
    • MDL： MFCD00060374
    • Inchi： 1S/C14H11NOS/c17-11-15-13-7-4-8-14(9-13)16-10-12-5-2-1-3-6-12/h1-9H,10H2
    • InChI Key： QJLFNDXMZQJMDL-UHFFFAOYSA-N
    • SMILES： S=C=NC1=CC=CC(=C1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.05600
  • Monoisotopic Mass: 241.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 53.7

Experimental Properties

  • Color/Form: Yellow solid
  • Density: 1.09
  • Melting Point: 45-48°C
  • Boiling Point: 398.3°C at 760 mmHg
  • Flash Point: 194.7°C
  • Refractive Index: 1.582
  • PSA: 53.68000
  • LogP: 3.99990
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

3-Benzyloxyphenyl isothiocyanate Security Information

3-Benzyloxyphenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Benzyloxyphenyl isothiocyanate Pricemore >>

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